N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(3,4-dimethoxyphenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C20H25N3O3/c1-24-18-7-5-4-6-17(18)22-10-12-23(13-11-22)21-15-16-8-9-19(25-2)20(14-16)26-3/h4-9,14-15H,10-13H2,1-3H3/b21-15-
• InChI Key: SKXKUZMIOIVPJG-QNGOZBTKSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N\N2CCN(CC2)C3=CC=CC=C3OC)OC
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine, also known as DMMDA-2 or 2,5-dimethoxy-4-methylamphetamine, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in 1970 by Alexander Shulgin, a renowned chemist and pharmacologist who is known for his work on psychoactive drugs. DMMDA-2 is a derivative of the more well-known psychedelic drug, mescaline, and has been studied for its potential therapeutic applications.

Mechanism of Action

N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine acts primarily on the serotonin receptor system in the brain. It binds to the 5-HT2A receptor, which is known to play a key role in regulating mood and behavior. By activating this receptor, this compound can produce a range of psychological effects, including altered perception, mood, and thought processes.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which is known to play a key role in regulating mood and behavior. This compound has also been shown to increase levels of the neurotrophic factor BDNF, which is known to promote the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a well-understood mechanism of action. However, it is also a psychoactive drug and therefore requires careful handling and storage. Additionally, its effects on the brain are complex and not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine. One area of interest is its potential use in the treatment of depression and anxiety disorders. There is growing evidence that psychoactive drugs such as LSD and psilocybin may have therapeutic benefits for these conditions, and this compound may have similar effects. Another area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound has been shown to increase levels of BDNF, which is known to promote the growth and survival of neurons in the brain, and this may have therapeutic benefits for these conditions. Finally, there is interest in using this compound as a tool for studying the serotonin receptor system in the brain, which is still not fully understood. By studying the effects of this compound on this system, researchers may be able to gain new insights into the role of serotonin in regulating mood and behavior.

Scientific Research Applications

N-(3,4-dimethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has been shown to have a similar mechanism of action to other psychoactive drugs such as LSD and psilocybin, which are known to have a profound effect on mood and behavior. This compound has also been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease.